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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

A class of layered materials, lanthanum carbide halides, has emerged as a fascinating area of

study within the field of superconductivity. These compounds, with the general formula

La₂C₂(X,X')₂, where X and X' can be chlorine, bromine, or iodine, exhibit critical temperatures

(Tc) reaching up to 7.03 K, inviting deeper investigation into their unique electronic and

structural properties. This technical guide provides a comprehensive overview of the

superconductive properties of these materials, detailing their synthesis, crystal structure, and

the experimental methodologies used for their characterization.

Core Superconductive Properties
The superconducting nature of lanthanum carbide halides is intricately linked to their layered

crystal structure and the presence of C-C dumbbells. The metallic character, a prerequisite for

superconductivity, arises from the covalent overlap of the C₂-π* and the lanthanum d-orbitals.

The superconducting transition temperatures for various lanthanum carbide halide

compounds are summarized in the table below.
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Compound Critical Temperature (Tc) (K)

La₂C₂Br₂ 7.03(5)[1][2][3]

La₂C₂I₂ ~1.7[1][2][3][4]

La₂C₂Br₀.₅I₁.₅ Lower than La₂C₂Br₂[1]

La₂C₂Cl₀.₅I₁.₅ up to 3.7[1]

La₂C₂BrI (sample 8) 2.32(5)[2]

Table 1: Superconducting transition temperatures of various lanthanum carbide halide

compounds.

It is noteworthy that for the yttrium-based analogues (Y₂C₂X₂), mixing halides can optimize the

critical temperature, with a maximum Tc of 11.6 K achieved for Y₂C₂(Br,I)₂ with a Br:I ratio of

approximately 1:3.[1] However, in the lanthanum system, increasing the iodine content in

La₂C₂Br₂₋ₓIₓ leads to a decrease in Tc.[1] The synthesis of pure La₂C₂Cl₂ has not yet been

successful.[1]

Crystal Structure and its Role in Superconductivity
Lanthanum carbide halides crystallize in the Gd₂C₂Br₂ structure type, which is characterized

by layers of lanthanum and halogen atoms sandwiching double layers of lanthanum atoms.[1]

Within these lanthanum double layers, C-C dumbbells are located in the octahedral voids.[1]

These layers are connected via van der Waals interactions.[1] Two different stacking

sequences of these layers are observed, known as the 1s and 3s stacking variants.[1]

The chemical bonding of the C-C dumbbell is considered to play a crucial role in the

emergence of superconductivity.[1] Neutron powder diffraction studies have revealed a slightly

reduced C-C double bond distance in the related Y₂C₂X₂ compounds.[1]
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La₂C₂X₂ Layered Structure

Lanthanum Double Layer Detail

Halogen Layer (X) Lanthanum Double Layer (La₂C₂) Halogen Layer (X) Van der Waals Gap

La

C-C Dumbbell
 in octahedral void

La
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Starting Materials:
- La metal (99.99%)

- LaX₃ (X = Br, I)
- Glassy carbon powder

Stoichiometric Mixing
(with 2% excess carbon)

Seal in welded Tantalum tubes

Heat Treatment:
- 980 °C for X = Br
- 1050 °C for X = I

(Reaction period: ~2 weeks)

Product:
1s-La₂C₂X₂

(For X=I, may contain up to 10% 3s-La₂C₂I₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubs.acs.org/doi/10.1021/jp984646d
https://pubs.acs.org/doi/pdf/10.1021/jp984646d
https://www.researchgate.net/publication/244402200_The_Layered_Lanthanum_Carbide_Halide_Superconductors_La_2_C_2_XX'_2_XX'_Cl_Br_I_Neutron_Powder_Diffraction_Characterization_and_Electronic_Properties
https://en.wikipedia.org/wiki/Lanthanum_carbide
https://www.benchchem.com/product/b083422#superconductive-properties-of-lanthanum-carbide-halides
https://www.benchchem.com/product/b083422#superconductive-properties-of-lanthanum-carbide-halides
https://www.benchchem.com/product/b083422#superconductive-properties-of-lanthanum-carbide-halides
https://www.benchchem.com/product/b083422#superconductive-properties-of-lanthanum-carbide-halides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

